Cas no 58442-51-6 (3-isopropyl-1-phenyl-1h-pyrazole)

• Product Name: 3-isopropyl-1-phenyl-1h-pyrazole
• CAS No: 58442-51-6
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 948517
• PubChem ID: 12251380
• Update Time: 2025-04-19

3-isopropyl-1-phenyl-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-isopropyl-1-phenyl-1h-pyrazole
• 1-phenyl-3-propan-2-ylpyrazole
• 3-Isopropyl-1-phenylpyrazol
• SCHEMBL2609420
• AKOS006229340
• 58442-51-6
• DTXSID50482458

• Inchi： 1S/C12H14N2/c1-10(2)12-8-9-14(13-12)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key： LTLVUAZMPSYECQ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 186.11600
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 2.99570